Cas no 51908-28-2 (Benzoic acid, 2-(2-cyanoethyl)-)

• Product Name: Benzoic acid, 2-(2-cyanoethyl)-
• CAS No: 51908-28-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 361111
• PubChem ID: 12909171
• Update Time: 2025-04-19

Benzoic acid, 2-(2-cyanoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-cyanoethyl)-
• 2-(2-cyanoethyl)benzoic acid
• 51908-28-2
• DTXSID50512709
• SCHEMBL1890804

• Inchi： 1S/C10H9NO2/c11-7-3-5-8-4-1-2-6-9(8)10(12)13/h1-2,4,6H,3,5H2,(H,12,13)
• InChI Key： XUISPJFBVXYTKN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CCC#N)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09